4-Bromothiophene-3-ethylamine

• CAS No.: 28783-36-0
• Molecular Formula: C6H8BrNS
• Molecular Weight: 206.11 g/mol
• IUPAC Name: 2-(4-bromothiophen-3-yl)ethanamine
• InChI: InChI=1S/C6H8BrNS/c7-6-4-9-3-5(6)1-2-8/h3-4H,1-2,8H2
• InChI Key: CVXOCCNHWBCQBC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CS1)Br)CCN

Description

4-Bromothiophene-3-ethylamine is a heterocyclic aromatic compound featuring a thiophene ring substituted with a bromine atom at the 4-position and an ethylamine group at the 3-position. The thiophene core, a five-membered ring containing sulfur, distinguishes it from benzene-based analogs, imparting unique electronic and reactivity profiles.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analog: 2-(4-Bromophenyl)-N-(2,6-dinitrophenyl)ethanamine

• Core Structure : Replaces thiophene with a benzene ring, lacking sulfur’s electronic effects .
• Substituents : Features a 4-bromophenyl group and a nitro-substituted aniline moiety, contrasting with 4-Bromothiophene-3-ethylamine’s simpler ethylamine chain.
• Synthesis : Prepared via carbodiimide-mediated coupling (EDC·HCl) in dichloromethane with triethylamine, suggesting similar amine-functionalization strategies might apply to thiophene derivatives .
• Reactivity : The nitro groups enhance electrophilic substitution resistance, whereas the thiophene’s sulfur could increase susceptibility to electrophilic attack.

Heterocyclic Analog: [3-(4-Bromophenyl)-3-(pyridin-2-yl)propyl]dimethylamine

• Core Structure : Combines a bromophenyl group with a pyridine ring, introducing nitrogen’s Lewis basicity .
• Functional Groups : The dimethylamine group contrasts with 4-Bromothiophene-3-ethylamine’s primary amine, reducing hydrogen-bonding capacity but increasing lipophilicity.
• Applications : Listed in toxin databases (T3D4558), hinting at biological activity; the thiophene analog’s sulfur might alter toxicity or target binding .

Chlorophenyl Derivative: 4-[(4-Chlorophenyl)methyl]-2-(1-methylazepan-4-yl)-1,2-dihydrophthalazin-1-one

• Substituents : Chlorine vs. bromine alters halogen bonding strength and steric effects.
• Complexity: Incorporates a phthalazinone core and azepane ring, highlighting how ring saturation and additional heteroatoms impact solubility and conformational flexibility compared to 4-Bromothiophene-3-ethylamine .

Key Comparative Data Table

Property	4-Bromothiophene-3-ethylamine	2-(4-Bromophenyl)-N-(2,6-dinitrophenyl)ethanamine	[3-(4-Bromophenyl)-3-(pyridin-2-yl)propyl]dimethylamine
Aromatic Core	Thiophene (C₄H₃S)	Benzene (C₆H₅)	Benzene + Pyridine (C₅H₅N)
Halogen	Bromine (4-position)	Bromine (4-position)	Bromine (4-position)
Amine Group	Primary ethylamine	Secondary amine (dinitrophenyl)	Tertiary dimethylamine
Electronic Effects	S atom enhances π-electron density	Nitro groups deactivate ring	Pyridine’s N introduces electron deficiency
Potential Applications	Pharmaceuticals, materials	Energetic materials, intermediates	Biological targets (T3D4558)

Research Findings and Trends

• Reactivity : Thiophene derivatives undergo electrophilic substitution more readily than benzene analogs due to sulfur’s electron-donating resonance effects. Bromine’s para-position on thiophene may direct further substitutions to the 2- or 5-positions .
• Solubility : The ethylamine group in 4-Bromothiophene-3-ethylamine likely improves water solubility compared to dimethylamine or nitro-substituted analogs, though sulfur’s hydrophobicity may counterbalance this.
• Biological Activity : Compounds with pyridine or azepane rings (e.g., T3D1463) show diverse bioactivity, suggesting 4-Bromothiophene-3-ethylamine’s thiophene core could interact uniquely with enzymes or receptors .